Cas no 2763902-98-1 (3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2763902-98-1
• MF: C₁₄H₁₅F₂NO₄
• MW: 299.2700111866
• CID: 5559217
• PubChem ID: 165996853
• Update Time: 2025-08-04

3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-37343685
• 2763902-98-1
• 3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C14H15F2NO4/c1-2-7-21-14(20)17-11(13(18)19)8-9-3-5-10(6-4-9)12(15)16/h2-6,11-12H,1,7-8H2,(H,17,20)(H,18,19)
• InChI Key： KBWYWTDRFHBBNC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(C(=O)O)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 299.09691428g/mol
• Monoisotopic Mass: 299.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid: A Comprehensive Overview

The compound 3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, identified by the CAS number 2763902-98-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a substituted propanoic acid derivative, and exhibits unique structural and functional properties that make it a subject of interest in contemporary research.

The molecular structure of this compound is characterized by a propanoic acid backbone, which is substituted at the 3-position with a 4-(difluoromethyl)phenyl group and at the 2-position with an [(prop-2-en-1-yloxy)carbonyl]amino group. These substituents impart distinct chemical properties, including enhanced stability, reactivity, and bioavailability, which are critical for its applications in drug design, material science, and biochemical research.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced pharmaceutical agents. Its unique structure allows for the incorporation of bioisosteric replacements and functional groups that can modulate pharmacokinetic profiles, making it an attractive candidate for drug development pipelines. For instance, researchers have explored its role in the creation of peptide-based therapeutics, where its amino acid backbone serves as a scaffold for attaching bioactive moieties.

In addition to its pharmaceutical applications, this compound has shown promise in materials science as a building block for constructing advanced polymers and biomaterials. Its ability to form stable amide bonds under mild conditions has been leveraged in the synthesis of polyamides with tailored mechanical and thermal properties. These materials are being investigated for use in biomedical devices, tissue engineering scaffolds, and high-performance composites.

The synthesis of 3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the selective fluorination of aromatic rings, the formation of carbamate linkages, and the controlled polymerization of the resulting intermediates. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have demonstrated that under specific conditions, it can be produced using renewable resources and enzymatic catalysts, reducing its ecological footprint compared to traditional synthetic methods.

In conclusion, 3-[4-(Difluoromethyl)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methodologies and sustainable practices, positions it as a key player in advancing modern science and technology.